2-[4-(1-adamantyl)-1-piperazinyl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[4-(1-adamantyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C22H30FN3O/c23-19-1-3-20(4-2-19)24-21(27)15-25-5-7-26(8-6-25)22-12-16-9-17(13-22)11-18(10-16)14-22/h1-4,16-18H,5-15H2,(H,24,27)
• InChI Key: IKLSOCWWRJGWAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=C(C=C2)F)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C22H30FN3O
• Molecular Weight: 371.5 g/mol

Description

2-[4-(1-adamantyl)-1-piperazinyl]-N-(4-fluorophenyl)acetamide, commonly known as AFA, is a chemical compound that has been studied for its potential therapeutic applications. AFA belongs to the class of adamantyl-substituted piperazines and has been shown to have significant pharmacological properties.

Mechanism of Action

The exact mechanism of action of AFA is not fully understood. However, it is believed that AFA acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. AFA also has an affinity for the adrenergic α1 receptor and the histamine H1 receptor.
Biochemical and Physiological Effects
AFA has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a role in mood regulation. AFA has also been shown to decrease the levels of norepinephrine, which is a neurotransmitter that plays a role in the stress response.

Advantages and Limitations for Lab Experiments

AFA has several advantages for lab experiments. It has a high affinity for the dopamine D2 receptor and the serotonin 5-HT1A receptor, which makes it a useful tool for studying the role of these receptors in various physiological processes. However, AFA also has limitations for lab experiments. It has a low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

For the study of AFA include the development of AFA analogs and the study of AFA in animal models of neurological disorders.

Scientific Research Applications

AFA has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have antipsychotic, antidepressant, and anxiolytic properties. AFA has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.